![molecular formula C9H17N3O17P4 B089315 Cytidine 5'-tetraphosphate CAS No. 10592-99-1](/img/structure/B89315.png)
Cytidine 5'-tetraphosphate
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Overview
Description
Cytidine 5'-tetraphosphate, also known as CTP, is a vital nucleotide that plays a crucial role in various biological processes. It is a building block of RNA and DNA and is also involved in the synthesis of phospholipids, which are essential components of cell membranes. CTP is synthesized from cytidine triphosphate (CTP) by the enzyme CTP synthase.
Mechanism of Action
Cytidine 5'-tetraphosphate acts as a substrate for various enzymes involved in the synthesis of RNA, DNA, and phospholipids. It is also involved in the regulation of gene expression by controlling the activity of RNA polymerase, which is responsible for the transcription of genes.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects on cells. It is involved in the regulation of cell growth and differentiation and is also essential for the maintenance of cell membrane integrity. This compound is also involved in the regulation of metabolic pathways, including the biosynthesis of nucleotides and phospholipids.
Advantages and Limitations for Lab Experiments
Cytidine 5'-tetraphosphate is a vital nucleotide that is required for various biological processes. Its availability is crucial for the proper functioning of cells. However, the synthesis of this compound is an energy-intensive process that requires ATP. Therefore, the availability of ATP can limit the synthesis of this compound in cells.
Future Directions
There are several future directions for research on Cytidine 5'-tetraphosphate. One area of research is the regulation of this compound synthesis in cells. The factors that regulate this compound synthesis are not well understood, and further research is needed to elucidate the mechanisms involved.
Another area of research is the role of this compound in the regulation of gene expression. This compound has been shown to regulate the activity of RNA polymerase, but the mechanisms involved are not well understood.
Finally, the role of this compound in the regulation of metabolic pathways is an area of active research. This compound is involved in the biosynthesis of nucleotides and phospholipids, and further research is needed to understand the mechanisms involved and the regulation of these pathways.
Conclusion
In conclusion, this compound is a vital nucleotide that plays a crucial role in various biological processes. Its synthesis is an energy-intensive process that requires ATP, and its availability is essential for the proper functioning of cells. This compound is involved in the regulation of gene expression, cell growth, and differentiation and is also essential for the maintenance of cell membrane integrity. There are several future directions for research on this compound, including the regulation of this compound synthesis, the role of this compound in the regulation of gene expression, and the role of this compound in the regulation of metabolic pathways.
Synthesis Methods
Cytidine 5'-tetraphosphate is synthesized from this compound by the enzyme this compound synthase. This enzyme catalyzes the transfer of an amino group from glutamine to UTP, resulting in the formation of this compound. The synthesis of this compound is an energy-intensive process that requires ATP.
Scientific Research Applications
Cytidine 5'-tetraphosphate has been extensively studied for its role in various biological processes. It has been shown to be involved in the regulation of gene expression, cell growth, and differentiation. This compound is also involved in the regulation of metabolic pathways, including the biosynthesis of nucleotides and phospholipids.
properties
CAS RN |
10592-99-1 |
---|---|
Molecular Formula |
C9H17N3O17P4 |
Molecular Weight |
563.14 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C9H17N3O17P4/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(26-8)3-25-31(19,20)28-33(23,24)29-32(21,22)27-30(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,23,24)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1 |
InChI Key |
ZBQGNTDXMLQDQJ-XVFCMESISA-N |
Isomeric SMILES |
C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
SMILES |
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
Canonical SMILES |
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O |
Other CAS RN |
10592-99-1 |
synonyms |
cytidine 5'-tetraphosphate |
Origin of Product |
United States |
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